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Compound of Interest

Compound Name: OXACILLIN SODIUM

CAS No.: 1773-88-2

Cat. No.: B593284

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the proper storage and

handling of oxacillin sodium powder and its reconstituted solutions. Adherence to these

protocols is crucial for maintaining the compound's stability, ensuring experimental accuracy,

and protecting laboratory personnel.

Introduction
Oxacillin sodium is a semi-synthetic, penicillinase-resistant beta-lactam antibiotic.[1][2] Its

primary mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to

and inactivating penicillin-binding proteins (PBPs).[2] Due to its susceptibility to degradation,

particularly through hydrolysis of the beta-lactam ring, strict adherence to proper storage and

handling procedures is essential to preserve its potency and ensure reliable experimental

outcomes.[3][4]
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Oxacillin sodium powder can be hazardous if not handled correctly. It may cause skin

irritation, serious eye irritation, and respiratory irritation.[5] Allergic reactions are also a potential

risk.[6]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[5][7]

Respiratory Protection: When handling the powder, especially in large quantities, use a

respirator or work in a well-ventilated area to avoid inhaling dust particles.[5][8]

Lab Coat: A lab coat should be worn to protect clothing.

Handling Procedures:

Avoid generating dust when handling the powder.[8]

Wash hands thoroughly after handling.[5]

In case of contact with skin or eyes, rinse immediately and copiously with water and seek

medical advice if irritation persists.[6]

For spills, carefully sweep up the powder, avoiding dust creation, and place it in a sealed

container for disposal.[5]

Storage of Oxacillin Sodium Powder
The solid, un-reconstituted form of oxacillin sodium is relatively stable when stored under

appropriate conditions.
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Parameter Storage Condition

Temperature
20°C to 25°C (68°F to 77°F) [see USP

Controlled Room Temperature][9][10]

Environment
Store in a dry, well-ventilated place in a tightly

sealed container.[6][7]

Light Protect from light.

Reconstitution of Oxacillin Sodium Powder
The following protocols outline the preparation of stock solutions from oxacillin sodium
powder. Use sterile water for injection or 0.9% sodium chloride injection for reconstitution.[10]

[11]

Protocol 1: Preparation of a 100 mg/mL Stock Solution
Aseptically add 9.3 mL of sterile water for injection or 0.9% sodium chloride injection to a vial

containing 1 gram of oxacillin sodium powder.[12]

Shake the vial vigorously until the powder is completely dissolved and the solution is clear.

The final concentration will be approximately 100 mg/mL.[12]

Protocol 2: General Reconstitution for Intramuscular
and Intravenous Use

Vial Size Volume of Diluent to Add
Approximate Final
Concentration

1 gram 5.7 mL 250 mg / 1.5 mL[9][11]

2 grams 11.5 mL 250 mg / 1.5 mL[9][11]

10 grams (Bulk) 93 mL 100 mg / mL[12][13]

Storage and Stability of Reconstituted Solutions
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The stability of oxacillin sodium solutions is dependent on the concentration, storage

temperature, and the solvent used.

Table 1: Stability of Reconstituted Oxacillin Sodium
Solutions

Concentration Solvent
Storage
Temperature

Stability Period

10-100 mg/mL
Sterile Water for

Injection

Room Temperature

(25°C / 77°F)
4 Days[12]

10-100 mg/mL 0.9% Sodium Chloride
Room Temperature

(25°C / 77°F)
4 Days[12]

10-100 mg/mL
Sterile Water for

Injection

Refrigerated (4°C /

39°F)
7 Days[12]

10-100 mg/mL 0.9% Sodium Chloride
Refrigerated (4°C /

39°F)
7 Days[12]

250 mg/1.5 mL
Sterile Water for

Injection

Room Temperature

(21°C / 70°F)
3 Days[9][12]

250 mg/1.5 mL
Sterile Water for

Injection

Refrigerated (4°C /

39°F)
1 Week[9][12]

Stock Solutions - -20°C 1 month[14]

Stock Solutions - -80°C 6 months[14]

Note: To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot

stock solutions before freezing.[14]

Stability of Diluted Intravenous Solutions
For experimental assays requiring further dilution, the stability of oxacillin sodium is

significantly influenced by the diluent and temperature. Oxacillin sodium degrades more

rapidly in dextrose solutions compared to sodium chloride solutions, a phenomenon attributed

to the catalytic effect of dextrose on hydrolysis.[3][4]
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Table 2: Stability of Diluted Oxacillin Sodium Solutions
for Infusion

Concentration Diluent
Storage
Temperature

Stability Period
(Time to 10% loss
of potency)

0.5-2 mg/mL 5% Dextrose in Water
Room Temperature

(21°C / 70°F)
6 Hours[9][12]

0.5-2 mg/mL
5% Dextrose in 0.9%

NaCl

Room Temperature

(21°C / 70°F)
6 Hours[12]

5 mg/mL 0.9% Sodium Chloride
Room Temperature

(25°C)

Significant decrease

after 2 weeks[15][16]

5 mg/mL 5% Dextrose in Water
Room Temperature

(25°C)

Virtually no oxacillin

detectable after 6

weeks[15][16]

5 mg/mL 0.9% Sodium Chloride Refrigerated (4°C)
Stable for up to 6

weeks[15][16]

5 mg/mL 5% Dextrose in Water Refrigerated (4°C)
Stable for up to 6

weeks[15][16]

10-100 mg/mL Various IV Solutions Frozen (-15°C) 30 Days[12]

Experimental Protocols
Protocol 3: High-Performance Liquid Chromatography
(HPLC) for Stability Assessment
This protocol provides a general framework for assessing the stability of oxacillin sodium
solutions.

Preparation of Standards: Prepare a stock solution of oxacillin sodium of known

concentration in the desired diluent. Create a series of calibration standards by serial

dilution.
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Sample Preparation: At specified time points, withdraw an aliquot of the oxacillin sodium
solution being tested. Dilute as necessary to fall within the range of the calibration curve.

HPLC Conditions (Example):

Column: C18 reverse-phase column.

Mobile Phase: A suitable gradient of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., acetonitrile).

Flow Rate: Approximately 1.0 mL/min.

Detection: UV detection at an appropriate wavelength (e.g., 225 nm).

Data Analysis: Quantify the concentration of oxacillin in the samples by comparing the peak

area to the calibration curve. Calculate the percentage of remaining oxacillin at each time

point to determine its stability.
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Caption: Workflow for the proper storage and handling of oxacillin sodium.
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Caption: Simplified degradation pathways for oxacillin sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Storage and Handling of Oxacillin Sodium:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593284/docs#proper-storage-and-handling-of-
oxacillin-sodium-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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